2-(2-Nitroethoxy)tetrahydropyran

• IUPAC Name: 2-(2-nitroethoxy)oxane
• InChI: InChI=1S/C7H13NO4/c9-8(10)4-6-12-7-3-1-2-5-11-7/h7H,1-6H2
• InChI Key: KQDXRRAVDLIMGM-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OCC[N+](=O)[O-]
• Molecular Formula: C7H13NO4
• DSSTOX Substance ID: DTXSID40395886
• Molecular Weight: 175.18 g/mol
• CAS RN: 75233-61-3

Description

2-(2-Nitroethoxy)tetrahydropyran (2-NET) is a heterocyclic compound that has been studied for its potential to be used in synthetic organic chemistry for a variety of applications. 2-NET is a four-membered ring containing one nitrogen atom and one oxygen atom in its structure. It is an important intermediate in the synthesis of numerous compounds, including drugs, polymers, and other materials. In addition, 2-NET has also been studied for its potential medicinal applications.

Scientific Research Applications

Synthesis and Chemical Properties

• Stereoselective Synthesis : The compound has been used in the highly stereoselective synthesis of 2,6-cis-substituted tetrahydropyrans, which involves a one-pot sequential catalysis integrating Henry and oxa-Michael reactions. This method achieves excellent yields, diastereoselectivities, and enantioselectivities (Dai, Rana, & Zhao, 2013).

• Formation of Piperidines and Tetrahydropyrans : It has been employed in a catalytic process to form polysubstituted piperidines and tetrahydropyrans from aldehydes and trisubstituted nitroolefins. This process facilitates the formation of multiple stereocenters with excellent enantioselectivity (Wang, Zhu, & Ma, 2011).

Applications in Natural Product Synthesis

• Synthesis of Biologically Active Compounds : The compound has been integral in synthesizing tetrahydropyrans, a core unit in many biologically active natural products. This includes methods for Prins cyclization, which is crucial in creating compounds with analgesic, anti-inflammatory, or cytotoxic activity (Štekrová et al., 2015).

• Construction of Multisubstituted Tetrahydropyrans : The compound is used in the construction of multisubstituted tetrahydropyrans via a domino oxa-Michael/Tsuji-Trost reaction, which is significant for synthesizing biologically relevant tetrahydropyrans (Wang & Menche, 2012).

Catalytic and Chemical Reactions

• Catalysis in Hydrolysis : The compound has been observed to undergo accelerated hydrolysis in the presence of α-cyclodextrin, demonstrating its potential in catalytic processes (Chou, Zhu, Huang, & Bennet, 2001).

• Facile Preparation in Synthesis : It has been used in the facile preparation of highly functionalized tetrahydropyrans, which are versatile units in numerous natural products (Hesek, Lee, Yamaguchi, Noll, & Mobashery, 2008).

• Oxidative C-H Bond Activation : It has also played a role in the synthesis of tetrahydropyrans through oxidative C-H bond activation. This approach is valuable for its step and atom economy, offering an efficient route to these structures (Liu & Floreancig, 2010).

• Production of 1,6-Hexanediol : Furthermore, 2-(2-Nitroethoxy)tetrahydropyran has been involved in the production of 1,6-hexanediol, a valuable chemical, through a method combining dehydration–hydration and hydrogenation (Burt et al., 2017).

• Negative Differential Resistance in Molecular Devices : Interestingly, a molecule containing a nitroamine redox center related to this compound has been used in molecular electronic devices, showing negative differential resistance and high on-off peak-to-valley ratios (Chen, Reed, Rawlett, & Tour, 1999).